![molecular formula C19H16ClN3OS B2804060 N-benzhydryl-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide CAS No. 898648-18-5](/img/structure/B2804060.png)
N-benzhydryl-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-benzhydryl-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide, also known as BZCMP, is a novel compound that has gained significant attention in the field of medicinal chemistry. It belongs to the class of pyrimidine derivatives, which have been extensively studied for their potential therapeutic applications. BZCMP has shown promising results in various preclinical studies and has the potential to be developed as a drug candidate for the treatment of several diseases.
Scientific Research Applications
Antiviral Agents
Research into dihydroxypyrimidine-4-carboxamides has shown that certain derivatives exhibit potent inhibition of the HIV-integrase-catalyzed strand transfer process, highlighting their potential as antiviral agents with favorable pharmacokinetic properties across various species. This suggests that compounds with similar structural features, such as N-benzhydryl-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide, could be explored for their antiviral capabilities, especially against HIV (Pace et al., 2007).
Anticonvulsant Properties
Studies on phenytoin derivatives, which share some structural similarities with the compound of interest, have been evaluated for anticonvulsant activity. These investigations reveal the potential of certain chemical frameworks in the development of new treatments for convulsive disorders (Deodhar et al., 2009). This could imply that N-benzhydryl-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide might have applications in neurological research focused on seizure disorders.
Anticancer Research
The synthesis and biological evaluation of novel homopiperazine derivatives as anticancer agents indicate the ongoing search for new therapeutic molecules against cancer. Some derivatives showed promising activity against B-cell leukemic cell lines, suggesting the utility of exploring diverse chemical structures, including N-benzhydryl-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide, for their anticancer potential (Teimoori et al., 2011).
properties
IUPAC Name |
N-benzhydryl-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClN3OS/c1-25-19-21-12-15(20)17(23-19)18(24)22-16(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-12,16H,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPRJTTOMFRBLMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC=C(C(=N1)C(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzhydryl-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.